N-(2,2,2-trifluoroethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxamide

• IUPAC Name: N-(2,2,2-trifluoroethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• InChI: InChI=1S/C11H10F3NO3/c12-11(13,14)6-15-10(16)7-2-1-3-8-9(7)18-5-4-17-8/h1-3H,4-6H2,(H,15,16)
• InChI Key: NSEAULPEMDFZBG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC=C2O1)C(=O)NCC(F)(F)F
• Molecular Formula: C11H10F3NO3
• Molecular Weight: 261.20 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzodioxine ring, the introduction of the trifluoroethyl group, and the attachment of the carboxamide group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzodioxine ring, the trifluoroethyl group, and the carboxamide group. The presence of the trifluoroethyl group could introduce interesting properties due to the high electronegativity of fluorine.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzodioxine ring might undergo electrophilic aromatic substitution reactions, while the carboxamide group could participate in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the trifluoroethyl group could increase its lipophilicity, which might affect its solubility and distribution in the body if it’s used as a drug.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future research on this compound could involve further studies on its synthesis, properties, and potential applications. It could also include the development of new methods to modify its structure and improve its performance.